Cas no 62597-05-1 (1-Heptanol, 5-methoxy-2,6-dimethyl-)

• Product Name: 1-Heptanol, 5-methoxy-2,6-dimethyl-
• CAS No: 62597-05-1
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 438669
• PubChem ID: 21399118
• Update Time: 2025-04-19

1-Heptanol, 5-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 5-methoxy-2,6-dimethyl-
• 5-methoxy-2,6-dimethylheptan-1-ol
• 62597-05-1
• RHMYVPMKYBCSKC-UHFFFAOYSA-N
• SCHEMBL11690290
• 1-hydroxy-5-methoxy-2,6-dimethylheptane
• DTXSID40613097

• Inchi： 1S/C10H22O2/c1-8(2)10(12-4)6-5-9(3)7-11/h8-11H,5-7H2,1-4H3
• InChI Key： RHMYVPMKYBCSKC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C)CCC(C)CO

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46